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Compound of Interest

Compound Name:
1-methyl-1H-pyrazole-5-

carbaldehyde

Cat. No.: B1310943 Get Quote

Essential Safety and Handling Guide for 1-methyl-
1H-pyrazole-5-carbaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-methyl-1H-pyrazole-5-carbaldehyde. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant use

of this chemical in a laboratory setting.

Hazard Identification and Classification
1-methyl-1H-pyrazole-5-carbaldehyde is classified with the following hazards:

Acute Oral Toxicity, Category 4 (H302): Harmful if swallowed.[1][2]

Skin Irritation, Category 2 (H315): Causes skin irritation.[1][2]

Serious Eye Irritation, Category 2 (H319): Causes serious eye irritation.[1]

Skin Sensitization, Category 1 (H317): May cause an allergic skin reaction.[2]

Specific Target Organ Toxicity — Single Exposure, Category 3 (H335): May cause

respiratory irritation.[1][2]

The signal word for this chemical is Warning.[1][2]
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Physicochemical and Safety Data
A summary of key quantitative data for 1-methyl-1H-pyrazole-5-carbaldehyde is presented

below for easy reference.

Property Value Reference

Molecular Formula C₅H₆N₂O [2]

Molecular Weight 110.11 g/mol [2]

Appearance Colorless Liquid [1]

Density 1.118 g/mL at 25 °C [2]

Flash Point 66.6 °C / 151.9 °F [2]

Storage Class Combustible liquids [2]

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is mandatory to minimize exposure risks. Engineering

controls, such as ensuring adequate ventilation and the proximity of eyewash stations and

safety showers, should be in place.[1] All operations involving this chemical should ideally be

carried out in a certified chemical fume hood.[3]
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PPE Category Recommended Equipment
Rationale and Best
Practices

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[4][5]

To prevent contact with the

eyes from splashes. Standard

safety glasses are not

sufficient.

Skin Protection

Chemically resistant gloves

(e.g., nitrile), a flame-resistant

lab coat, full-length pants, and

closed-toe shoes.[3][5]

Prevents skin contact,

irritation, and potential

sensitization.[1][2] Gloves

should be inspected before

use and disposed of after

handling the chemical.[4]

Respiratory Protection

Use in a well-ventilated area is

crucial.[1] If ventilation is

inadequate or in the event of a

spill, a NIOSH-approved

respirator with an appropriate

cartridge should be used.[3][5]

To avoid inhalation of vapors,

which can cause respiratory

irritation.[1][2]

Operational and Disposal Plans
A systematic approach to handling 1-methyl-1H-pyrazole-5-carbaldehyde from receipt to

disposal is critical for laboratory safety.

Safe Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn correctly and that an

emergency eyewash station and safety shower are accessible.[1]

Handling: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood.[3] Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke in the

handling area.[1]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] It is

recommended to keep the chemical refrigerated.[1]
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Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end

of the workday.[1] Remove and wash contaminated clothing before reuse.[1]

Disposal Plan
Treat 1-methyl-1H-pyrazole-5-carbaldehyde and any contaminated materials as hazardous

chemical waste.[6][7]

Waste Segregation: Do not mix this chemical waste with other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

[6][7]

Waste Collection:

Solid Waste: Collect any contaminated solids (e.g., absorbent pads, weighing paper,

gloves) in a clearly labeled, sealable, and chemically compatible waste container.[6][7]

Liquid Waste: Collect solutions containing 1-methyl-1H-pyrazole-5-carbaldehyde in a

dedicated, sealed, and clearly labeled container for liquid chemical waste.[7]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical

name, and associated hazards.[8]

Storage of Waste: Store sealed waste containers in a designated, well-ventilated chemical

waste storage area, away from incompatible materials.[7]

Professional Disposal: Arrange for a licensed professional waste disposal service to collect

and dispose of the chemical waste, likely through high-temperature incineration.[6] Never

dispose of this chemical down the drain.[7]

Emergency Procedures
Spill: In case of a spill, evacuate the area.[5] Wear appropriate PPE, including respiratory

protection, before attempting to clean up.[4] Absorb the spill with an inert material (e.g., dry

sand or earth) and place it into a chemical waste container for disposal.[5]

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes.[1] If skin irritation occurs, seek medical attention.[1]
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Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[1] If eye irritation persists, get medical attention.[1]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] Call

a poison center or doctor if you feel unwell.[1]

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1] Call a poison center or

doctor if you feel unwell.[1]
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Workflow for Handling a Chemical Spill

Immediate Actions

Preparation for Cleanup

Cleanup and Decontamination

Post-Cleanup

Chemical Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
EHS

Assess Spill Size
and Hazards

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Gather Spill Kit
(Absorbents, Waste Bags)

Contain the Spill with
Absorbent Material

Collect Contaminated
Material into Waste Bag

Clean and Decontaminate
the Spill Area

Dispose of Waste as
Hazardous Material

Document the Incident

Click to download full resolution via product page

Caption: Workflow for the proper handling of a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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